Cas no 179534-78-2 (1-[2-(trifluoromethyl)benzoyl]piperazine)

1-[2-(Trifluoromethyl)benzoyl]piperazine is a versatile chemical intermediate featuring a piperazine core substituted with a 2-(trifluoromethyl)benzoyl group. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in medicinal chemistry and drug development. Its piperazine moiety provides a flexible scaffold for further functionalization, enabling the synthesis of diverse pharmacologically active molecules. This compound is particularly useful in the design of CNS-targeting agents, receptor modulators, and enzyme inhibitors due to its balanced physicochemical properties. The electron-withdrawing trifluoromethyl group also improves binding affinity in certain biological targets. It serves as a key building block for the development of novel therapeutic candidates with optimized pharmacokinetic profiles.
1-[2-(trifluoromethyl)benzoyl]piperazine structure
179534-78-2 structure
Product Name:1-[2-(trifluoromethyl)benzoyl]piperazine
CAS No:179534-78-2
MF:C12H13F3N2O
MW:258.239633321762
MDL:MFCD08442668
CID:1029122
PubChem ID:16733784
Update Time:2025-07-02

1-[2-(trifluoromethyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazin-1-yl(2-(trifluoromethyl)phenyl)methanone
    • 1-([2-(TRIFLUOROMETHYL)PHENYL]CARBONYL)PIPERAZINE
    • 2-Trifluoromethylbenzoylpiperazine
    • piperazin-1-yl-[2-(trifluoromethyl)phenyl]methanone
    • 1-[2-(TRIFLUOROMETHYL)BENZOYL]PIPERAZINE
    • piperazine-1-yl-(2-trifluoroMethylphenyl)Methanone
    • AKOS000125650
    • DB-013775
    • DTXSID50587457
    • SCHEMBL25305
    • piperazin-1-yl-(2-trifluoromethyl-phenyl)methanone
    • starbld0000582
    • GS3263
    • piperazin-1-yl-(2-trifluoromethyl-phenyl)-methanone
    • J-011462
    • EN300-36079
    • 179534-78-2
    • Z228586838
    • piperazin-1-yl-(2-trifluoromethylphenyl)methanone
    • piperazin-1-yl-(2-trifluoromethylphenyl)-methanone
    • (Piperazin-1-yl)[2-(trifluoromethyl)phenyl]methanone
    • MFCD08442668
    • Methanone, 1-piperazinyl[2-(trifluoromethyl)phenyl]-
    • 1-[2-(trifluoromethyl)benzoyl]piperazine
    • MDL: MFCD08442668
    • Inchi: 1S/C12H13F3N2O/c13-12(14,15)10-4-2-1-3-9(10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2
    • InChI Key: VDWDAGOWIJYIGH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(N1CCNCC1)=O)(F)F

Computed Properties

  • Exact Mass: 258.09800
  • Monoisotopic Mass: 258.09799753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34000
  • LogP: 2.01750

1-[2-(trifluoromethyl)benzoyl]piperazine Pricemore >>

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abcr
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